5-(2,5-Dimethoxyphenyl)-2-methoxynicotinic acid, 95%

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C15H15NO5/c1-19-10-4-5-13(20-2)11(7-10)9-6-12(15(17)18)14(21-3)16-8-9/h4-8H,1-3H3,(H,17,18)
• InChI Key: SSOSMYHSEATOLH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CC(=C(N=C2)OC)C(=O)O
• Molecular Formula: C15H15NO5
• DSSTOX Substance ID: DTXSID80687838
• Molecular Weight: 289.28 g/mol
• CAS RN: 1261979-72-9

Description

5-(2,5-Dimethoxyphenyl)-2-methoxynicotinic acid, or 5-DMPNA, is a compound that has been gaining attention in the scientific community due to its potential applications in a variety of fields. It is a derivative of nicotinic acid, an essential nutrient found in many foods. 5-DMPNA is a chiral compound, meaning it has two enantiomers, or mirror images, that differ in their physical and chemical properties.

Scientific Research Applications

5-DMPNA has been studied for its potential applications in a variety of scientific fields. It has been studied for its potential use as a drug for the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. It has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of certain types of cancer cells. Additionally, 5-DMPNA has been studied for its potential use in the treatment of diabetes, as it has been shown to reduce blood glucose levels in animal models.

Mechanism of Action

The mechanism of action of 5-DMPNA is not yet fully understood. However, it is thought to act on the central nervous system by modulating the activity of certain neurotransmitters, such as acetylcholine and dopamine. Additionally, it is thought to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects
5-DMPNA has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to increase dopamine levels in the brain, as well as to reduce levels of the stress hormone cortisol. Additionally, it has been shown to reduce inflammation and oxidative stress in the body, as well as to reduce levels of the enzyme acetylcholinesterase.

Advantages and Limitations for Lab Experiments

5-DMPNA has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and purify. Additionally, it is relatively stable, making it suitable for long-term storage. However, it is also relatively expensive, making it difficult to use in large-scale experiments. Additionally, its mechanism of action is not yet fully understood, making it difficult to predict its effects.

Future Directions

There are a number of potential future directions for 5-DMPNA research. One potential direction is to further investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Additionally, further research could be done to investigate its potential use in cancer therapy, as well as its potential use in the treatment of diabetes. Additionally, further research could be done to investigate its mechanism of action in more detail, as well as to investigate its potential side effects. Finally, further research could be done to investigate its potential use in other areas, such as the treatment of depression and anxiety.

Synthesis Methods

The synthesis of 5-DMPNA involves a multi-step process. The first step is to synthesize 2,5-dimethoxyphenylacetic acid (DMPA). This is done by reacting p-toluenesulfonic acid with 2,5-dimethoxyphenol in the presence of a catalyst. The next step is to convert DMPA to 5-DMPNA. This is done by reacting DMPA with 2-methoxynicotinic acid in the presence of an acid catalyst and a base. Finally, the product is purified by recrystallization.